
physical and chemical properties of
Na2CO3·H2O

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706 Get Quote

A Technical Guide to the Physical and Chemical Properties of Sodium Carbonate
Monohydrate (Na₂CO₃·H₂O)

Abstract
Sodium carbonate monohydrate (Na₂CO₃·H₂O), a hydrated salt of carbonic acid, is a crucial

chemical compound with significant applications in various industrial and laboratory settings,

including its use as a primary standard in analytical chemistry, a pH regulator, and in the

manufacturing of glass and detergents. This document provides an in-depth technical overview

of the core physical and chemical properties of sodium carbonate monohydrate, tailored for

researchers, scientists, and professionals in drug development. It includes comprehensive

data, detailed experimental protocols for property determination, and graphical representations

of key chemical processes to facilitate a deeper understanding of its behavior.

Physical Properties
Sodium carbonate monohydrate is the crystalline hydrate form of sodium carbonate, where

each formula unit is associated with one molecule of water. Its physical characteristics are

fundamental to its handling, storage, and application.

General and Structural Properties
The compound exists as a white, crystalline, odorless powder or granule that is hygroscopic in

nature. It is known commercially as "crystal carbonate." The presence of hydration water
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significantly influences its crystal structure and thermal stability compared to its anhydrous

counterpart.

Quantitative Physical Data
The key physical properties of sodium carbonate monohydrate are summarized in the table

below.

Property Value Units Conditions

Molar Mass 124.00 g/mol

Appearance
White crystalline

powder/granules
-

Density 2.25 g/cm³

Melting Point 100 (decomposes) °C
Loses water of

hydration

Solubility in Water 21.5 g/100 mL at 20 °C

53.7 g/100 mL at 35.37 °C

pH ~11.6 - 1% aqueous solution

Chemical Properties
The chemical behavior of Na₂CO₃·H₂O is defined by the carbonate ion (CO₃²⁻), which acts as

a moderately strong base, and by the thermal lability of its water of hydration.

Thermal Decomposition
When heated, sodium carbonate monohydrate undergoes dehydration. At approximately 100

°C, it loses its single molecule of water of crystallization to form anhydrous sodium carbonate

(Na₂CO₃), also known as soda ash. This transition is a critical consideration in gravimetric

analysis and applications requiring the anhydrous form.
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Caption: Thermal decomposition pathway of Na₂CO₃·H₂O.

Basicity and Hydrolysis
In aqueous solution, sodium carbonate monohydrate dissociates completely. The resulting

carbonate ion undergoes hydrolysis, reacting with water to produce bicarbonate ions (HCO₃⁻)

and hydroxide ions (OH⁻). This reaction accounts for the alkaline nature of the solution.

The equilibrium reaction is: CO₃²⁻(aq) + H₂O(l) ⇌ HCO₃⁻(aq) + OH⁻(aq)

Reaction with Acids
As a carbonate salt, it readily reacts with acids in a neutralization reaction. This reaction is

vigorous and produces carbon dioxide gas, water, and a sodium salt of the acid. For example,

with hydrochloric acid (HCl), the reaction proceeds as follows:

Na₂CO₃(aq) + 2HCl(aq) → 2NaCl(aq) + H₂O(l) + CO₂(g)

This reaction is fundamental to its use in titrations to standardize strong acids.
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Reactants

Products
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To cite this document: BenchChem. [physical and chemical properties of Na2CO3·H2O].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586706#physical-and-chemical-properties-of-
na2co3-h2o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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